molecular formula C12H12O4 B8475106 5,6-dimethoxy-1H-indene-2-carboxylic Acid

5,6-dimethoxy-1H-indene-2-carboxylic Acid

Cat. No.: B8475106
M. Wt: 220.22 g/mol
InChI Key: KOBCQTFFXVIYJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-dimethoxy-1H-indene-2-carboxylic Acid is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12O4

Molecular Weight

220.22 g/mol

IUPAC Name

5,6-dimethoxy-1H-indene-2-carboxylic acid

InChI

InChI=1S/C12H12O4/c1-15-10-5-7-3-9(12(13)14)4-8(7)6-11(10)16-2/h3,5-6H,4H2,1-2H3,(H,13,14)

InChI Key

KOBCQTFFXVIYJW-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C=C(CC2=C1)C(=O)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 5,6-dimethoxy-1H-indene-2-carboxylate (330 mg, 1.41 mmol) in THF (8 mL) and MeOH (4 mL) was added 2 N NaOH solution (3.5 mL) dropwise at room temperature. The resulting mixture was stirred at room temperature for 2 hours and the reaction was quenched with 1N HCl solution. Then mixture was diluted with water and the resulting suspension was filtered and the solid was dried under vacuum to give 5,6-dimethoxy-1H-indene-2-carboxylic acid (150 mg, 48%). LC-MS (ES-API); rt 8.44 min; m/z calculated for C12H12O4 [M−H]− 219.1, found 219.1.
Name
methyl 5,6-dimethoxy-1H-indene-2-carboxylate
Quantity
330 mg
Type
reactant
Reaction Step One
Name
Quantity
3.5 mL
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One

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